Cas no 1542824-53-2 (3-(4-bromo-3-methylphenyl)-2-oxopropanoic acid)

3-(4-Bromo-3-methylphenyl)-2-oxopropanoic acid is a brominated aromatic keto acid with a molecular formula of C10H9BrO3. This compound features a reactive α-keto acid moiety adjacent to a substituted phenyl ring, making it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine and methyl substituents on the phenyl ring enhance its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further functionalization. Its keto acid group also allows for derivatization into esters, amides, or other heterocyclic structures. The compound’s well-defined structure and reactivity profile make it valuable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules.

3-(4-bromo-3-methylphenyl)-2-oxopropanoic acid structure

1542824-53-2 structure

Product Name:3-(4-bromo-3-methylphenyl)-2-oxopropanoic acid

CAS No:1542824-53-2

MF:C₁₀H₉BrO₃

MW:257.080662488937

CID:5841478

PubChem ID:66479772

Update Time:2025-06-06

3-(4-bromo-3-methylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-bromo-3-methylphenyl)-2-oxopropanoic acid
- 1542824-53-2
- AKOS015825338
- MFCD21782946
- SY339816
- EN300-1897207
- Inchi： 1S/C10H9BrO3/c1-6-4-7(2-3-8(6)11)5-9(12)10(13)14/h2-4H,5H2,1H3,(H,13,14)
- InChI Key： XCNFBCMAEROLKE-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C)CC(C(=O)O)=O

Computed Properties

Exact Mass: 255.97351g/mol
Monoisotopic Mass: 255.97351g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 54.4Å²

3-(4-bromo-3-methylphenyl)-2-oxopropanoic acid Pricemore >>

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